Cas no 2171728-40-6 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-(1,4-oxazepan-4-yl)-5-oxopentanoic acid)

• Product Name: 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-(1,4-oxazepan-4-yl)-5-oxopentanoic acid
• CAS No: 2171728-40-6
• MF: C₂₅H₂₈N₂O₆
• MW: 452.499627113342
• CID: 5940275
• PubChem ID: 165546710
• Update Time: 2025-10-28

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-(1,4-oxazepan-4-yl)-5-oxopentanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-(1,4-oxazepan-4-yl)-5-oxopentanoic acid
• 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-(1,4-oxazepan-4-yl)-5-oxopentanoic acid
• EN300-1489674
• 2171728-40-6

• Inchi： 1S/C25H28N2O6/c28-23(29)11-10-22(24(30)27-12-5-14-32-15-13-27)26-25(31)33-16-21-19-8-3-1-6-17(19)18-7-2-4-9-20(18)21/h1-4,6-9,21-22H,5,10-16H2,(H,26,31)(H,28,29)
• InChI Key： BGLAPGQOUHAKPQ-UHFFFAOYSA-N
• SMILES： O(C(NC(CCC(=O)O)C(N1CCOCCC1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 452.19473662g/mol
• Monoisotopic Mass: 452.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 678
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 105Ų

Additional information on 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-(1,4-oxazepan-4-yl)-5-oxopentanoic acid

Introduction to 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-(1,4-oxazepan-4-yl)-5-oxopentanoic Acid (CAS No. 2171728-40-6)

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-(1,4-oxazepan-4-yl)-5-oxopentanoic acid, identified by its CAS number 2171728-40-6, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules that exhibit potential biological activity, making it a subject of extensive research and development. The structure of this molecule incorporates several key functional groups that contribute to its unique chemical properties and reactivity.

The molecular framework of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-(1,4-oxazepan-4-yl)-5-oxopentanoic acid consists of a pentanoic acid backbone modified with an amino group, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and an oxazepane ring. The presence of these structural elements not only influences its physicochemical properties but also suggests potential applications in drug design and synthesis. The Fmoc group, in particular, is commonly used in peptide synthesis as a protective group for the amino function, highlighting the compound's relevance in medicinal chemistry.

Recent advancements in the field of chemical biology have brought attention to the importance of heterocyclic compounds in drug discovery. The oxazepane ring in 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-(1,4-oxazepan-4-yl)-5-oxopentanoic acid is a notable feature, as it is known to enhance the metabolic stability and bioavailability of pharmaceutical agents. This structural motif has been extensively studied for its role in modulating enzyme activity and interactions with biological targets. The combination of the fluorenylmethoxycarbonyl group and the oxazepane ring makes this compound a promising candidate for further investigation.

In the context of current research, this compound has been explored for its potential applications in the development of novel therapeutic agents. Studies have indicated that derivatives of oxazepane exhibit inhibitory effects on various enzymes and receptors involved in metabolic disorders and inflammatory diseases. The amino group and the Fmoc moiety provide additional sites for chemical modification, allowing for the synthesis of analogs with tailored biological activities. Such modifications are crucial for optimizing drug candidates for clinical use.

The synthesis of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-(1,4-oxazepan-4-yl)-5-oxopentanoic acid involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the Fmoc group necessitates careful handling to ensure its stability during synthetic procedures. Additionally, the incorporation of the oxazepane ring requires specialized methodologies to achieve high yields and purity. These synthetic challenges underscore the complexity involved in developing pharmaceutical compounds from intermediate precursors.

Evaluation of the pharmacological properties of this compound has revealed interesting findings regarding its interaction with biological targets. Preliminary studies suggest that it may exhibit inhibitory activity against specific enzymes relevant to cancer metabolism and inflammation. The fluorenylmethoxycarbonyl group enhances solubility and stability, which are critical factors for drug formulation. Furthermore, the oxazepane ring contributes to binding affinity by forming hydrogen bonds with polar residues in protein targets.

The potential therapeutic applications of 4-(9H-fluoren-ylmethoxy carbonylamino)-5-(1,4-oksa zepan - 4 - yl ) - 5 - oks openta noic acid are further supported by computational studies that predict favorable binding interactions with disease-related proteins. Molecular docking simulations have been performed to assess how this compound might fit into active sites of enzymes such as kinases and proteases. These simulations provide valuable insights into optimizing molecular structure for improved efficacy and reduced side effects.

In conclusion, 4-{(9H-fluoren - 9 - ylmeth oxy carb on y l }a mino ) - 5 - ( 1 , 4 - o x az ep an - 4 - y l ) - 5 - o x op e n ta no ic ac id (CAS No. 2171728 - 40 - 6) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological activities. The integration of functional groups such as Fmoc and oxazepane offers a versatile platform for developing novel therapeutic agents targeting various diseases. Continued research into this compound will likely yield valuable insights into its pharmacological profile and clinical applications.